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Compound of Interest

Compound Name: Cerium trilaurate

CAS No.: 14535-98-9

Cat. No.: B078491

Get Quote

This guide provides a comprehensive overview of the fundamental characteristics of cerium
trilaurate, a metallic soap with significant potential in various industrial and research

applications. This document is intended for researchers, scientists, and professionals in drug

development, offering a detailed exploration of its synthesis, structural analysis, thermal

properties, and potential uses.

Introduction: The Significance of Cerium Trilaurate
Cerium trilaurate, a cerium salt of lauric acid, belongs to the class of metallic soaps. These

compounds are gaining increasing attention due to the unique properties conferred by the

metallic cation. Cerium, a lanthanide, is known for its catalytic activity and its ability to cycle

between +3 and +4 oxidation states, which imparts interesting redox properties to its

compounds.[1] Cerium trilaurate combines the long hydrocarbon chains of lauric acid with the

functional properties of the cerium ion, leading to a material with potential applications as a

catalyst, polymer stabilizer, and in other advanced material formulations.[2][3] This guide will

delve into the essential analytical techniques used to characterize this promising compound.
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Cerium trilaurate is a white, powdery solid. Its fundamental properties are summarized in the

table below.

Property Value Source

Chemical Formula C₃₆H₆₉CeO₆ [4]

Molecular Weight 738.045 g/mol [4]

Appearance White crystalline powder [4]

Synthesis of Cerium Trilaurate
The synthesis of cerium trilaurate is typically achieved through a metathesis reaction, a

common method for preparing metallic soaps. This process involves the reaction of a soluble

cerium salt with a sodium salt of lauric acid.
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Caption: Workflow for the synthesis of cerium trilaurate.
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Detailed Experimental Protocol
Preparation of Sodium Laurate Solution: A hot solution of sodium laurate is prepared by

dissolving a stoichiometric amount of lauric acid in an aqueous solution of sodium hydroxide.

Preparation of Cerium Nitrate Solution: An aqueous solution of cerium(III) nitrate is prepared

by dissolving the salt in distilled water.

Reaction and Precipitation: The hot sodium laurate solution is added to the cerium(III) nitrate

solution with constant stirring. This results in the precipitation of cerium trilaurate.

Filtration and Washing: The precipitate is filtered and washed sequentially with distilled water

and then with acetone to remove any unreacted starting materials and byproducts.

Drying: The purified cerium trilaurate is then dried in an air oven to obtain a fine powder.

Structural and Spectroscopic Characterization
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is a powerful tool for elucidating the coordination environment of the

carboxylate groups in cerium trilaurate. The spectrum of cerium trilaurate shows distinct

differences from that of lauric acid, confirming the formation of the salt.

The key spectral features are the disappearance of the broad O-H stretching band of the

carboxylic acid dimer and the characteristic C=O stretching vibration of the carboxylic acid. In

their place, two new strong absorption bands appear, corresponding to the asymmetric and

symmetric stretching vibrations of the carboxylate ion (COO⁻). This indicates the ionic nature of

the bond between the cerium ion and the laurate carboxylate groups.[4]
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Vibrational Mode Wavenumber Range (cm⁻¹) Significance

Asymmetric COO⁻ Stretch 1512–1600
Confirms the formation of the

carboxylate salt.

Symmetric COO⁻ Stretch 1420–1475
Confirms the formation of the

carboxylate salt.

Methylene Rocking 720–725
Characteristic of the long

hydrocarbon chains.

Ce-O Stretch ~440

Indicates the coordination of

the cerium ion to the oxygen

atoms of the carboxylate

group.

X-ray Diffraction (XRD)
XRD analysis provides insights into the crystalline structure of cerium trilaurate. The presence

of sharp diffraction peaks indicates a well-ordered, crystalline material. The diffraction patterns

of metallic soaps like cerium trilaurate are characterized by a series of long-spacing peaks at

low 2θ angles, which are indicative of a layered structure.[4]

The structure consists of planes of cerium ions with the laurate hydrocarbon chains extending

outwards on either side. This arrangement results in a double-layer structure. The interplanar

spacing, or long spacing, can be calculated from the positions of the diffraction peaks. For

cerium laurate, the calculated interplanar spacing is approximately 35.40 Å.[4]

2θ (degrees) d-spacing (Å)

5.028 17.57

Note: The provided source gives the first peak and the calculated interplanar spacing. A full

diffraction pattern would show a series of peaks corresponding to higher orders of this long

spacing.
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Thermogravimetric Analysis (TGA)
TGA is employed to study the thermal stability and decomposition behavior of cerium
trilaurate. The analysis is typically performed under an inert atmosphere, such as nitrogen, to

prevent oxidative side reactions.

The thermogram of cerium laurate reveals a multi-step decomposition process. The material is

stable up to around 110°C. A slow decomposition is observed between 110°C and 320°C,

followed by a rapid decomposition up to 480°C. The final residue is cerium oxide (CeO₂), and

the final weight of the residue is consistent with the theoretical weight calculated from the

molecular formula of cerium trilaurate.[4] The decomposition reaction is found to follow zero-

order kinetics.[4]

Temperature Range (°C) Mass Loss Description

50 - 110 Minimal Initial stable region.

110 - 320 Slow Onset of decomposition.

320 - 480 Rapid Main decomposition phase.

> 480 Stable
Formation of stable cerium

oxide residue.
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Caption: Workflow for thermogravimetric analysis of cerium trilaurate.
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Solubility
The solubility of cerium trilaurate is an important parameter for its application in various

formulations. As a metallic soap, its solubility is generally low in polar solvents like water but

can be expected to be higher in non-polar organic solvents. Based on the behavior of similar

rare earth carboxylates, cerium trilaurate is expected to be soluble in a mixture of benzene

and methanol (50:50 v/v).[5] It is likely to have limited solubility in pure alcohols like ethanol

and methanol and poor solubility in acetone.

Potential Applications
Cerium trilaurate and other cerium-based soaps have a range of potential applications

stemming from the unique properties of the cerium ion and the long-chain carboxylate.

Catalysis: Cerium compounds are well-known for their catalytic activity in various organic

reactions, including oxidation and C-H activation.[1][6] The ability of cerium to cycle between

its +3 and +4 oxidation states is key to this functionality.

Polymer Stabilizers: Metallic soaps are widely used as heat stabilizers for polymers,

particularly for polyvinyl chloride (PVC).[2] They act by neutralizing the hydrochloric acid that

is released during the thermal degradation of PVC. Rare earth stabilizers, including those

based on cerium, are considered environmentally friendly alternatives to traditional lead-

based stabilizers.[2]

Antimicrobial Agents: Cerium compounds have shown antimicrobial properties and have

been used in biomedical applications.[3] The laurate chain itself also possesses some

antimicrobial activity.

Conclusion
This technical guide has provided a detailed overview of the basic characterization of cerium
trilaurate. The synthesis via a straightforward metathesis reaction yields a crystalline material

with a well-defined layered structure, as confirmed by XRD. FTIR analysis confirms the ionic

nature of the cerium-carboxylate bond. TGA reveals its thermal decomposition pathway to

cerium oxide. The combination of the properties of the cerium ion and the laurate moiety makes

cerium trilaurate a promising material for further investigation in catalysis, polymer science,

and other fields.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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